N-(3-acetamidophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide
• InChI: InChI=1S/C19H17N5O2S/c1-13(25)21-15-5-2-6-16(10-15)22-18(26)12-27-19-8-7-17(23-24-19)14-4-3-9-20-11-14/h2-11H,12H2,1H3,(H,21,25)(H,22,26)
• InChI Key: CHVGKMBLOXGXOE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CSC2=NN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C19H17N5O2S
• Molecular Weight: 379.4 g/mol

Description

N-(3-acetamidophenyl)-2-(6-pyridin-3-ylpyridazin-3-yl)sulfanylacetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as APYPSA and is synthesized through a multi-step process.

Mechanism of Action

APYPSA exerts its effects through the inhibition of various enzymes and proteins. It binds to the active site of these enzymes and prevents their activity, leading to a decrease in the levels of their downstream targets. This results in a cascade of biochemical and physiological effects that ultimately lead to the desired therapeutic effect.
Biochemical and Physiological Effects:
APYPSA has been shown to exhibit potent inhibitory effects on various enzymes and proteins, leading to a decrease in the levels of their downstream targets. This results in a cascade of biochemical and physiological effects that ultimately lead to the desired therapeutic effect. These effects include the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis.

Advantages and Limitations for Lab Experiments

APYPSA has several advantages for use in lab experiments. It is a potent inhibitor of various enzymes and proteins, making it a useful tool for studying their function. However, the complex synthesis process and the high cost of the compound may limit its use in some experiments.

Future Directions

There are several future directions for research on APYPSA. These include the development of new synthetic methods to reduce the cost of the compound, the identification of new targets for the compound, and the development of new drugs based on APYPSA's structure. Additionally, further studies are needed to investigate the potential applications of APYPSA in the treatment of various diseases.

Scientific Research Applications

APYPSA has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit potent inhibitory effects on various enzymes and proteins, including kinases and sulfatases. This makes it a potential candidate for the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and osteoporosis.